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Compound of Interest

Compound Name: Tributyl(iodomethyl)stannane

Cat. No.: B1310542 Get Quote

An In-depth Technical Guide to
Tributyl(iodomethyl)stannane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Tributyl(iodomethyl)stannane, a versatile reagent in organic synthesis. The

information is curated for researchers, scientists, and professionals in drug development, with a

focus on delivering precise data and actionable experimental insights.

Core Physical and Chemical Properties
Tributyl(iodomethyl)stannane is a dense, high-boiling liquid, largely insoluble in water but

soluble in many organic solvents.[1] Its key physical and chemical identifiers and properties are

summarized below for quick reference.
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Property Value Source(s)

CAS Number 66222-29-5 [2]

Molecular Formula C13H29ISn [2][3][4]

Molecular Weight 430.97 g/mol [2]

Appearance Colorless to light yellow liquid [5][6]

Boiling Point 106 °C at 0.05 Torr [5][6][7]

Density
~1.514 g/cm³ (for the related

Tributyltin iodide)
[1]

Solubility

Soluble in organic solvents

(e.g., toluene,

dichloromethane, chloroform);

Insoluble in water.[1]

[1]

Stability

Decomposes over time when

stored neat at ambient

temperature.[8]

[8]

Storage

Recommended to be stored as

a degassed 1 M solution in

hexanes at –10 °C and used

within a few days for best

results.[8]

[8]

Spectroscopic Data
Detailed spectroscopic information is crucial for the identification and characterization of

Tributyl(iodomethyl)stannane.
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Spectrum Type Key Peaks/Shifts (δ)

¹H NMR (CDCl₃, 400 MHz)

0.90 (t, J = 7.3 Hz, 9H), 0.96–1.00 (m, 6H), 1.32

(dq, J = 14.2, 7.2 Hz, 6H), 1.49–1.57 (m, 6H),

1.94 (t, J(117/119Sn-1H) = 18.0 Hz, 2H)[8]

¹³C NMR (CDCl₃, 101 MHz) 10.8, 13.8, 27.4, 29.0[8]

IR (film, cm⁻¹)

2954, 2924, 2871, 2848, 1739, 1456, 1375,

1365, 1228, 1217, 875, 692, 664, 588, 515,

456[8]

Chemical Reactivity and Applications
Tributyl(iodomethyl)stannane is a valuable reagent primarily utilized for the introduction of a

methyl group bearing a leaving group, which can be further transformed. Its reactivity is

centered around the carbon-tin and carbon-iodine bonds.

The compound serves as a precursor to more reactive nucleophiles through tin-lithium

exchange.[9] This transformation generates a highly reactive organolithium species that can

participate in a variety of carbon-carbon bond-forming reactions, such as additions to carbonyl

compounds.
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Tin-Lithium Exchange and Subsequent Reaction

Tributyl(iodomethyl)stannane
(Bu₃SnCH₂I)

Tributyl(lithiomethyl)stannane
(Bu₃SnCH₂Li)

Transmetalation

n-Butyllithium
(n-BuLi)

Addition Product
(R₂C(OH)CH₂SnBu₃)

Nucleophilic Addition

Electrophile
(e.g., R₂C=O)

Click to download full resolution via product page

Tin-Lithium Exchange and Reaction Pathway

Furthermore, the iodine atom can act as a leaving group in nucleophilic substitution reactions,

allowing for the introduction of the tributylstannylmethyl moiety onto various substrates.[1] This

makes it a useful reagent for preparing other functionalized organostannanes.

Experimental Protocols
Synthesis of Tributyl(iodomethyl)stannane from
Tributyl(chloromethyl)stannane
This protocol is adapted from a procedure published in Organic Syntheses.[8]

Materials:

Tributyl(chloromethyl)stannane

Sodium iodide (NaI)
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Acetone

Hexanes

Silica gel

Procedure:

A solution of tributyl(chloromethyl)stannane in acetone is treated with an excess of sodium

iodide.

The reaction mixture is stirred at room temperature. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure.

The resulting residue is suspended in hexanes and filtered through a plug of silica gel to

remove inorganic salts.

The filtrate is concentrated under reduced pressure to yield Tributyl(iodomethyl)stannane
as a colorless oil.[8]
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Synthesis Workflow

Reaction

Workup & Purification

Tributyl(chloromethyl)stannane
in Acetone

Stir at RT

Sodium Iodide

Remove Acetone
(Rotary Evaporation)

Suspend in Hexanes

Filter through Silica Gel

Concentrate Filtrate

Tributyl(iodomethyl)stannane

Click to download full resolution via product page

Synthesis of Tributyl(iodomethyl)stannane
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Purification
Purification is typically achieved by filtration through silica gel to remove inorganic byproducts,

followed by removal of the solvent under reduced pressure.[8] For higher purity, column

chromatography on silica gel using hexanes as the eluent can be performed.[8]

Safety and Handling
Tributyl(iodomethyl)stannane, like other organotin compounds, is toxic and should be

handled with appropriate safety precautions.

Hazards: Harmful if swallowed or in contact with skin. Causes skin and serious eye irritation.

May cause damage to organs through prolonged or repeated exposure. Very toxic to aquatic

life with long lasting effects.

Precautions: Work in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid inhalation of vapors

and contact with skin and eyes.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

This guide is intended for informational purposes only and should not be used as a substitute

for a comprehensive risk assessment before handling this chemical. Always refer to the latest

Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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